Cas no 7649-92-5 (2-(4-Fluorobenzoyl)benzoic acid)

2-(4-Fluorobenzoyl)benzoic acid Properties

Names and Identifiers

• 2-(4-Fluorobenzoyl)benzoic acid
• 2-(4-fluorobenzoyl)-benzoic acid
• 2-(4-fluorophenylcarbonyl)-benzoic acid
• 4'-Fluor-benzophenon-carbonsaeure-(2)
• 4-Fluorobenzophenone-2'-carboxylic acid
• o-(p-fluorobenzoyl)benzoic acid
• 2-(4-Fluorophenylcarbonyl)benzoic acid
• 2-(p-Fluorobenzoyl)benzoic acid
• NSC 111165
• SCHEMBL503678
• CHEMBL82115
• FJAZVXUPZQSZKI-UHFFFAOYSA-N
• 2-(4-Fluorophenyl)carbonylbenzoic Acid
• MFCD00002473
• WL3
• NS00046817
• VU0549337-1
• BDBM50129032
• F9995-0299
• 2-(4-Fluoro-benzoyl)-benzoic acid
• CCG-241973
• Oprea1_727821
• DTXSID40227294
• EN300-24482
• EINECS 231-604-4
• 7649-92-5
• CS-0038108
• Q27467307
• 2-(4-Fluorobenzoyl)benzoic acid, 97%
• A838725
• Maybridge1_003112
• Z111456674
• AKOS001423835
• NSC-111165
• W12929
• NSC111165
• HMS550F10
• TS-03386
• 2-[(4-fluorophenyl)carbonyl]benzoic acid
• FT-0636542
• 2-(4-Fluorobenzoyl)benzoicacid
• DB-019450
• DTXCID40149785
• +Expand

• MDL： MFCD00002473
• InChIKey： FJAZVXUPZQSZKI-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H9FO3/c15-10-7-5-9(6-8-10)13(16)11-3-1-2-4-12(11)14(17)18/h1-8H,(H,17,18)
• SMILES： C1=CC=C(C(=C1)C(=O)C2=CC=C(C=C2)F)C(=O)O

Computed Properties

• Exact Mass: 244.05400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 244.054
• Heavy Atom Count: 18
• Complexity: 321
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• LogP: 2.75490
• PSA: 54.37000
• Refractive Index: 1.599
• Boiling Point: 443.1°Cat760mmHg
• Melting Point: 138-140 °C (lit.)
• Flash Point: 221.7°C
• Solubility: Almost insoluble (0.076 g/l) (25 º C),
• Color/Form: solid
• Solubility: Not determined
• Density: 1.325±0.06 g/cm3 (20 ºC 760 Torr),

2-(4-Fluorobenzoyl)benzoic acid Security Information

• WGK Germany：3
• Hazardous Material transportation number：NONH for all modes of transport

2-(4-Fluorobenzoyl)benzoic acid Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%